Cas no 828263-57-6 (L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl-)
828263-57-6 structure
Product Name:L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl-
CAS No:828263-57-6
MF:C19H34N6O9
MW:490.508064746857
CID:681831
PubChem ID:71417050
Update Time:2025-04-19
L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl- Chemical and Physical Properties
Names and Identifiers
-
- L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl-
- (2S)-2-[[(2S)-2-[[2-[[(2S,3R)-2-[[(2S)-2,5-diamino-5-oxopentanoyl]amino]-3-hydroxybutanoyl]amino]acetyl]amino]-3-methylbutanoyl]amino]-3-hydroxypropanoic acid
- L-Glutaminyl-L-threonylglycyl-L-valyl-L-serine
- DTXSID70836398
- 828263-57-6
-
- Inchi: 1S/C19H34N6O9/c1-8(2)14(18(32)23-11(7-26)19(33)34)24-13(29)6-22-17(31)15(9(3)27)25-16(30)10(20)4-5-12(21)28/h8-11,14-15,26-27H,4-7,20H2,1-3H3,(H2,21,28)(H,22,31)(H,23,32)(H,24,29)(H,25,30)(H,33,34)/t9-,10+,11+,14+,15+/m1/s1
- InChI Key: SMTTWSYIPYODHH-SHTIJGAHSA-N
- SMILES: O[C@H](C)[C@@H](C(NCC(N[C@H](C(N[C@H](C(=O)O)CO)=O)C(C)C)=O)=O)NC([C@H](CCC(N)=O)N)=O
Computed Properties
- Exact Mass: 490.23872668g/mol
- Monoisotopic Mass: 490.23872668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 34
- Rotatable Bond Count: 15
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.3
- Topological Polar Surface Area: 263Ų
L-Serine, L-glutaminyl-L-threonylglycyl-L-valyl- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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